Cas no 181054-01-3 (2-Chloromethyl-1H-benzoimidazole-5-carboxylic acid methyl ester)

• Product Name: 2-Chloromethyl-1H-benzoimidazole-5-carboxylic acid methyl ester
• CAS No: 181054-01-3
• MF: C₁₀H₉ClN₂O₂
• MW: 224.643661260605
• MDL: MFCD09455001
• CID: 3157220
• PubChem ID: 16646034
• Update Time: 2025-09-27

2-Chloromethyl-1H-benzoimidazole-5-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Chloromethyl-1H-benzoimidazole-5-carboxylic acid methyl ester
• 2-Chloromethyl-3H-benzoimidazole-5-carboxylic acid methyl ester
• MFCD09455001
• methyl 2-(chloromethyl)-1H-benzimidazole-5-carboxylate
• methyl 2-(chloromethyl)-3H-benzimidazole-5-carboxylate
• Methyl 2-(chloromethyl)-1H-benzo[d]imidazole-6-carboxylate
• Methyl 2-(chloromethyl)-1H-benzo[d]imidazole-5-carboxylate
• SCHEMBL6093891
• AKOS002292179
• methyl 2-(chloromethyl)-1H-1,3-benzodiazole-5-carboxylate
• 181054-01-3
• HQJPQNYLAADYLI-UHFFFAOYSA-N
• BBL012503
• CS-0226697
• STK347731
• EN300-295183
• 1H-benzimidazole-5-carboxylic acid, 2-(chloromethyl)-, methyl ester, hydrochloride
• ALBB-013197
• SCHEMBL24329791

• MDL： MFCD09455001
• Inchi： 1S/C10H9ClN2O2/c1-15-10(14)6-2-3-7-8(4-6)13-9(5-11)12-7/h2-4H,5H2,1H3,(H,12,13)
• InChI Key： HQJPQNYLAADYLI-UHFFFAOYSA-N
• SMILES： ClCC1=NC2C=CC(C(=O)OC)=CC=2N1

Computed Properties

• Exact Mass: 224.0352552Da
• Monoisotopic Mass: 224.0352552Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 55Ų

Additional information on 2-Chloromethyl-1H-benzoimidazole-5-carboxylic acid methyl ester

Introduction to 2-Chloromethyl-1H-benzoimidazole-5-carboxylic acid methyl ester (CAS No. 181054-01-3)

2-Chloromethyl-1H-benzoimidazole-5-carboxylic acid methyl ester, identified by the Chemical Abstracts Service Number (CAS No.) 181054-01-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzoimidazole class, a heterocyclic structure known for its broad spectrum of biological activities. The presence of both a chloromethyl group and a carboxylic acid methyl ester moiety in its molecular framework endows it with unique reactivity and potential applications in drug discovery and synthesis.

The structural features of 2-Chloromethyl-1H-benzoimidazole-5-carboxylic acid methyl ester make it a versatile intermediate in organic synthesis. The chloromethyl group (–CH₂Cl) is a reactive site that can participate in nucleophilic substitution reactions, allowing for further functionalization. This property is particularly valuable in the construction of more complex molecules, such as those intended for pharmacological use. Meanwhile, the carboxylic acid methyl ester (–COOCH₃) group provides a removable ester functionality, which can be hydrolyzed to yield a free carboxylic acid under appropriate conditions. This dual reactivity makes the compound a valuable building block in synthetic chemistry.

In recent years, there has been growing interest in benzoimidazole derivatives due to their demonstrated biological activity. These compounds have been explored for their potential as antimicrobial, antiviral, anti-inflammatory, and anticancer agents. The specific arrangement of atoms in 2-Chloromethyl-1H-benzoimidazole-5-carboxylic acid methyl ester may contribute to its interaction with biological targets, making it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its utility in the development of novel therapeutic agents. Researchers have leveraged its structural motifs to design molecules that exhibit enhanced binding affinity and selectivity towards specific biological targets. For instance, modifications of the benzoimidazole core have been shown to modulate enzyme activity and receptor binding. The reactivity of the chloromethyl group allows for the introduction of additional functional groups, enabling fine-tuning of pharmacokinetic properties such as solubility and metabolic stability.

Recent studies have highlighted the role of benzoimidazole derivatives in addressing unmet medical needs. For example, certain analogs have demonstrated efficacy against resistant bacterial strains by interfering with essential metabolic pathways. The ability to synthesize complex derivatives from 2-Chloromethyl-1H-benzoimidazole-5-carboxylic acid methyl ester provides chemists with a robust platform for exploring new chemical space. This flexibility is crucial in an era where drug resistance poses significant challenges to global health.

The synthesis of 2-Chloromethyl-1H-benzoimidazole-5-carboxylic acid methyl ester involves multi-step organic reactions that require precise control over reaction conditions. Typically, it begins with the functionalization of a benzene ring followed by cyclization to form the benzoimidazole core. Subsequent introduction of the chloromethyl and ester groups completes the molecular structure. Advances in synthetic methodologies have enabled more efficient and scalable production processes, which are essential for both academic research and industrial applications.

The chemical properties of 2-Chloromethyl-1H-benzoimidazole-5-carboxylic acid methyl ester also make it suitable for use as a ligand or probe in biochemical assays. Its ability to interact with proteins and other biomolecules has been exploited in high-throughput screening campaigns aimed at identifying new drug candidates. By serving as a scaffold, this compound facilitates the rapid exploration of diverse chemical libraries, accelerating the discovery process.

In conclusion, 2-Chloromethyl-1H-benzoimidazole-5-carboxylic acid methyl ester (CAS No. 181054-01-3) represents a significant asset in pharmaceutical research due to its structural versatility and biological relevance. Its role as an intermediate in drug synthesis underscores its importance in developing novel therapeutics targeting various diseases. As research continues to uncover new applications for benzoimidazole derivatives, compounds like this will remain at the forefront of medicinal chemistry innovation.